2,4-dibromo-N-cyclohexylbenzamide

• Molecular Formula: C13H15Br2NO
• Molecular Weight: 361.07 g/mol
• IUPAC Name: 2,4-dibromo-N-cyclohexylbenzamide
• InChI: InChI=1S/C13H15Br2NO/c14-9-6-7-11(12(15)8-9)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)
• InChI Key: UWBHABQSZWYINE-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)Br)Br

Description

2,4-Dibromo-N-cyclohexylbenzamide is a halogenated benzamide derivative characterized by a benzamide core substituted with bromine atoms at the 2- and 4-positions of the aromatic ring and a cyclohexyl group attached to the amide nitrogen.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Key Compounds Analyzed:

2,4-Dichloro-N-cyclohexylbenzamide (CAS: 157729-57-2)

4-Chloro-N-cyclohexylbenzamide (C₁₃H₁₆ClNO)

5-Bromo-N-cyclohexyl-2,4-dimethylbenzamide (CAS: 2643367-43-3)

4-Bromo-N,N-dimethylbenzamide (C₉H₁₀BrNO)

Table 1: Comparative Structural and Physical Properties

Compound	Substituents	Molecular Weight	Key Features
2,4-Dibromo-N-cyclohexylbenzamide	Br (2,4), cyclohexylamide	~329.06 g/mol	High electronegativity, steric bulk, enhanced lipophilicity
2,4-Dichloro-N-cyclohexylbenzamide	Cl (2,4), cyclohexylamide	~288.18 g/mol	Smaller substituents, lower molecular weight, reduced steric hindrance
4-Chloro-N-cyclohexylbenzamide	Cl (4), cyclohexylamide	~253.73 g/mol	Single halogen substituent; simpler electronic profile
5-Bromo-N-cyclohexyl-2,4-dimethylbenzamide	Br (5), CH₃ (2,4), cyclohexylamide	~329.24 g/mol	Bromine + methyl groups; increased steric bulk and hydrophobicity
4-Bromo-N,N-dimethylbenzamide	Br (4), dimethylamide	~228.09 g/mol	Smaller N-substituents; reduced lipophilicity

Key Findings:

• Substituent Positioning: The 2,4-dihalogenation pattern in both bromo and chloro analogs creates a symmetrical electronic environment, whereas mono-substituted derivatives (e.g., 4-chloro) exhibit asymmetrical charge distribution .
• N-Substituent Impact : Cyclohexyl groups confer greater steric hindrance and lipophilicity compared to dimethylamide substituents, which may influence pharmacokinetic properties like absorption and metabolism .

Crystallographic and Reactivity Insights

• 2,4-Dichloro-N-cyclohexylbenzamide : Crystallographic studies reveal a planar benzamide ring with Cl substituents creating a dihedral angle of 12.3° relative to the cyclohexyl group. The N–H···O hydrogen bonding network stabilizes the crystal lattice .
• 4-Chloro-N-cyclohexylbenzamide : Exhibits a similar planar structure but with a single Cl substituent, leading to weaker dipole interactions compared to dihalogenated analogs .